Cas no 64172-98-1 (4-benzyloxycarbonylpiperazine-2-carboxylic acid)

• Product Name: 4-benzyloxycarbonylpiperazine-2-carboxylic acid
• CAS No: 64172-98-1
• MF: C₁₃H₁₆N₂O₄
• MW: 264.277143478394
• MDL: MFCD02179116
• CID: 58137
• PubChem ID: 5058362
• Update Time: 2025-11-02

4-benzyloxycarbonylpiperazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-N-Cbz-Piperazine-2-carboxylicacid
• Piperazine-1,3-dicarboxylic acid 1-benzyl ester
• 4-((Benzyloxy)carbonyl)piperazine-2-carboxylic acid
• 1,3-Piperazinedicarboxylic acid, 1-(phenylmethyl) ester
• 4-cbz-2-piperazinecarboxylic acid
• 1-(phenylmethyl) hydrogen 1,3-piperazinedicarboxylate
• 4-(benzyloxy-carbonyl)-2-piperazinecarbo
• 4-(benzyloxycarbonyl)piperazine-2-carboxylic acid
• 4-benzyloxycarbonyl-2-piperazinecarboxylic acid
• 4-carbobenzyloxypiperazine-2-carboxylic acid
• 4-cbz-piperazine-2-(+/-)-carboxylic acid
• 4-cbz-piperazine-2-carboxylic acid
• 4-N-CBZ-2-piperazine carboxylic acid
• N-4-Cbz-2-piperazinecarboxylic acid
• SBB067534
• 4-N-CBZ-piperazine-2-carboxylic acid
• 4-[(benzyloxy)carbonyl]piperazine-2-carboxylic acid
• 4-phenylmethoxycarbonylpiperazine-2-carboxylic Acid
• J-
• 4-benzyloxycarbonylpiperazine-2-carboxylic acid
• 4-[(benzyloxy)carbonyl]-2-piperazinecarboxylic acid
• 64172-98-1
• 4-carbobenzoxy-piperazine- 2-carboxylic acid
• (+)4-benzyloxycarbonyl-2-piperazinecarboxylic acid
• racemic 4-carbobenzyloxypiperazine-2-carboxylic acid
• FT-0660109
• SCHEMBL2818794
• SY020475
• DTXSID30407886
• SY104010
• 1-(benzyloxycarbonyl)piperazine-3-carboxylic acid
• CS-0137416
• piperazine-2-carboxylic acid, n4-cbz protected
• FT-0656375
• FT-0652987
• AC-11876
• 4-carbobenzoxypiperazine-2-carboxylic acid
• A8806
• 4-((Benzyloxy)carbonyl)piperazine-2-carboxylicacid
• ARLOIFJEXPDJGV-UHFFFAOYSA-N
• MFCD02179116
• 4-(benzyloxycarbonyl)piperazine-2-carboxylic acid;N-4-CBZ-2-PIPERAZINECARBOXYLIC ACID
• AKOS015911252
• AB11022
• J-502466
• Q-102958
• DS-2363
• DB-063277
• DB-011897
• (R)-4-carbobenzyloxypiperazine-2-carboxylic acid
• DB-012168

• MDL： MFCD02179116
• Inchi： 1S/C13H16N2O4/c16-12(17)11-8-15(7-6-14-11)13(18)19-9-10-4-2-1-3-5-10/h1-5,11,14H,6-9H2,(H,16,17)
• InChI Key： ARLOIFJEXPDJGV-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCNC(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 264.111
• Monoisotopic Mass: 264.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9
• XLogP3: -1.7

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.294
• Melting Point: 249-253°C
• Boiling Point: 465.1 °C at 760 mmHg
• Flash Point: 465.1 °C at 760 mmHg

4-benzyloxycarbonylpiperazine-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 4-benzyloxycarbonylpiperazine-2-carboxylic acid

4-Benzyloxycarbonylpiperazine-2-carboxylic Acid (CAS No. 64172-98-1): A Comprehensive Overview

4-Benzyloxycarbonylpiperazine-2-carboxylic acid (CAS No. 64172-98-1) is a specialized piperazine derivative widely used in pharmaceutical research and organic synthesis. This compound, often abbreviated as Cbz-piperazine-2-carboxylic acid, serves as a crucial building block in drug discovery and peptide chemistry. Its unique structure combines a benzyloxycarbonyl (Cbz) protecting group with a piperazine-2-carboxylic acid backbone, making it valuable for N-protection strategies in medicinal chemistry.

The growing interest in piperazine-based compounds reflects current research trends in central nervous system (CNS) drug development and antiviral therapies. Scientists frequently search for "piperazine derivatives for drug design" or "Cbz-protected amino acids applications," highlighting the relevance of 4-benzyloxycarbonylpiperazine-2-carboxylic acid in modern pharmaceutical research. The compound's chiral center at position 2 adds stereochemical diversity, particularly important for developing enantioselective drugs.

In synthetic applications, 64172-98-1 demonstrates excellent compatibility with various coupling reagents and solid-phase peptide synthesis (SPPS) techniques. Researchers value its stability under standard peptide coupling conditions while maintaining easy deprotection characteristics under mild hydrogenolysis conditions. The benzyloxycarbonyl group offers selective protection of the piperazine nitrogen, allowing controlled modification of the carboxylic acid functionality for structure-activity relationship (SAR) studies.

The pharmaceutical industry increasingly utilizes 4-benzyloxycarbonylpiperazine-2-carboxylic acid in developing GPCR-targeted therapeutics, particularly for neurological disorders and metabolic diseases. Recent publications highlight its role as a precursor for histamine H1 receptor antagonists and serotonin receptor modulators. These applications align with trending searches like "piperazine in CNS drug discovery" and "Cbz-protected heterocycles in medicinal chemistry," demonstrating the compound's relevance to current research priorities.

From a chemical perspective, Cbz-piperazine-2-carboxylic acid exhibits typical properties of N-protected amino acid derivatives: moderate water solubility (enhanced in basic conditions), melting point range of 145-150°C, and characteristic IR absorption bands at 1720 cm^-1 (C=O stretch) and 1520 cm^-1 (N-H bend). These physicochemical properties make it compatible with common organic solvents including DMF, DMSO, and dichloromethane, facilitating its use in various solution-phase reactions.

The synthesis of 64172-98-1 typically involves N-benzyloxycarbonylation of commercially available piperazine-2-carboxylic acid, followed by careful purification to obtain the desired enantiomeric purity. Current process optimization research focuses on green chemistry approaches, responding to industry demands for more sustainable synthetic methods. This aligns with popular search queries about "environmentally friendly peptide synthesis" and "green chemistry in pharmaceutical intermediates."

Analytical characterization of 4-benzyloxycarbonylpiperazine-2-carboxylic acid employs standard techniques including HPLC (typically using C18 columns with UV detection at 254 nm), NMR spectroscopy (characteristic benzyl protons at δ 7.3-7.4 ppm), and mass spectrometry (expected [M+H]⁺ peak at m/z 265). These analytical methods ensure quality control for research applications, particularly important when answering common researcher questions about "how to characterize Cbz-protected compounds."

The commercial availability of CAS 64172-98-1 from multiple chemical suppliers has increased in recent years, reflecting growing demand in both academic and industrial research. Current market trends show particular interest in enantiomerically pure forms of the compound, with the (R)- and (S)-enantiomers becoming increasingly available to support stereoselective drug development programs.

Storage and handling recommendations for 4-benzyloxycarbonylpiperazine-2-carboxylic acid follow standard protocols for N-protected amino acids: storage at 2-8°C in tightly sealed containers, protected from moisture. The compound demonstrates good stability under these conditions, with typical shelf lives exceeding 24 months when properly stored. These practical considerations address frequent search queries about "stability of Cbz-protected amino acids" and "storage conditions for peptide intermediates."

Future research directions for Cbz-piperazine-2-carboxylic acid derivatives may explore their potential in targeted drug delivery systems and as linkers for bioconjugation. The compound's structural features make it suitable for developing prodrug strategies and enzyme-cleavable conjugates, areas receiving increasing attention in pharmaceutical development. These applications correspond with emerging search trends about "smart drug delivery systems" and "bioconjugation techniques in drug development."

In conclusion, 4-benzyloxycarbonylpiperazine-2-carboxylic acid (CAS No. 64172-98-1) represents a versatile pharmaceutical intermediate with growing importance in modern drug discovery. Its unique combination of protecting group chemistry and piperazine scaffold functionality positions it as a valuable tool for researchers developing next-generation therapeutics. The compound's relevance to current drug discovery trends and its compatibility with various synthetic methodologies ensure its continued importance in chemical and pharmaceutical research.